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Compound of Interest

Compound Name: ent-Ritonavir

Cat. No.: B15354699 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of ent-Ritonavir is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
ent-Ritonavir is a potent pharmaceutical compound that requires careful handling to avoid

exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]

[2]

Recommended Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or goggles that conform to European

Standard EN 166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[3]

Hand Protection: Compatible chemical-resistant gloves are required.[1] Nitrile gloves are a

suitable option; however, it is crucial to consult the glove manufacturer's specific chemical

resistance data.[4] For tasks with a risk of splashing or extended contact, double-gloving is

recommended.[4]

Skin and Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin

contact.[5]
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Respiratory Protection: If working with the powdered form of the compound or if there is a

risk of aerosolization, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be used.[3] Engineering controls, such as a fume hood, are the preferred method for

minimizing inhalation exposure.[4]

Quantitative Data for ent-Ritonavir
The following table summarizes key quantitative safety data for Ritonavir, which should be

considered as a proxy for ent-Ritonavir in the absence of specific data for the enantiomer.

Parameter Value Reference

Occupational Exposure Limit

(OEL)

160 mcg/m³ (Time-Weighted

Average)
[6]

log Pow (Octanol-Water

Partition Coefficient)
6.27 [3]

Experimental Protocols
Handling and Use Protocol

Preparation: Before handling ent-Ritonavir, ensure all necessary PPE is readily available

and in good condition. The designated handling area, preferably a certified chemical fume

hood, should be clean and uncluttered.

Weighing: When weighing the solid compound, perform this task within a fume hood or a

ventilated balance enclosure to minimize the risk of inhalation. Use appropriate tools to

handle the material and avoid generating dust.

Solution Preparation: When preparing solutions, add the solid ent-Ritonavir to the solvent

slowly to avoid splashing. Ensure the container is appropriately labeled with the compound

name, concentration, solvent, and date.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have

come into contact with the compound. Wash hands thoroughly with soap and water.

Storage Protocol
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Tablets and Powder: Store at or below 86°F (30°C) in the original, tightly closed container.[1]

If not in the original container, avoid exposure to high humidity for more than two weeks.[1][2]

Liquid-filled Capsules: These should be refrigerated at 2-8°C until dispensed. Once

dispensed, they can be stored at a temperature lower than 25°C for up to 30 days.[5]

General Storage: Keep all forms of ent-Ritonavir in a dry, well-ventilated area, away from

strong oxidizing agents.[3]

Disposal Plan
Waste Identification: All materials contaminated with ent-Ritonavir, including unused

compound, empty containers, and disposable PPE, should be considered hazardous waste.

Waste Segregation: Collect ent-Ritonavir waste in designated, clearly labeled, and sealed

containers. Do not mix with other waste streams unless compatible.

Disposal Method: Dispose of ent-Ritonavir waste through a licensed hazardous waste

disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.[3] Do not dispose of ent-Ritonavir down the drain or in the regular trash.[2] For

unused or expired medication, follow FDA guidelines for safe disposal.[1][7]

Visual Workflow for Personal Protective Equipment
The following diagram illustrates the standardized procedure for donning and doffing Personal

Protective Equipment (PPE) to ensure the safety of laboratory personnel when handling ent-
Ritonavir. Adherence to this workflow minimizes the risk of contamination and exposure.

Donning PPE (Outside Lab) Doffing PPE (Inside Lab/Designated Area)

Perform Hand Hygiene Put on Lab Coat Put on Respirator
(if required) Put on Eye Protection Put on Gloves

(consider double-gloving) Enter Lab Remove Gloves Remove Lab Coat Perform Hand Hygiene Remove Eye Protection Remove Respirator Perform Hand Hygiene Exit Lab

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for ent-Ritonavir Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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